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Compound of Interest
Compound Name: 4-Methyl-1-indanone

Cat. No.: B1352297

{ Get Quote

4-Methyl-1-indanone is a solid, ketone-functionalized organic compound.[1] It presents as a
white to light yellow crystal powder.[2][3] Its core structure consists of a benzene ring fused to a
five-membered ring containing a ketone group, with a methyl substituent on the aromatic ring.

Physicochemical and Spectroscopic Data

The quantitative properties of 4-Methyl-1-indanone are summarized in the tables below for
easy reference and comparison.

Table 1: Physicochemical Properties

Property Value Source
CAS Number 24644-78-8 [1][41[5]
Molecular Formula C10H100 [1][4]15]
Molecular Weight 146.19 g/mol [1][5]
Appearance White to light yellow crystal e
powder

Melting Point 94-96 °C [1][2]
Boiling Point 268.1 °C at 760 mmHg [6]
Flash Point 111.6 °C [6]

| Form | Solid |[1] |
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Table 2: Spectroscopic and Structural Identifiers

Identifier Type Identifier Source

SMILES String Cclcccc2C(=0)CCcl2 [1]

1S/C10H100/c1-7-3-2-4-9-
InChl 8(7)5-6-10(9)11/h2-4H,5- [1]
6H2,1H3

| INChl Key | RUORWXQKVXTQJJ-UHFFFAOYSA-N |[1] |

Experimental Protocols and Synthesis

The indanone core is a valuable scaffold in organic synthesis.[7] The primary methods for
synthesizing 4-Methyl-1-indanone and related structures involve intramolecular cyclization
reactions.

Intramolecular Friedel-Crafts Acylation

One of the most direct routes for synthesizing 4-Methyl-1-indanone is the intramolecular
Friedel-Crafts cyclization of 3-(m-tolyl)propanoic acid.[7]

Methodology:

o Precursor Preparation: The starting material, 3-(m-tolyl)propanoic acid, is dissolved in a
suitable anhydrous solvent, such as dichloromethane.[2]

» Acid-Catalyzed Cyclization: A strong acid catalyst is required to promote the electrophilic
aromatic substitution. Common reagents for this step include:

o Polyphosphoric acid (PPA)[7]
o Eaton's reagent (a solution of phosphorus pentoxide in methanesulfonic acid)[7]

o Trifluoromethanesulfonic acid[2]
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e Reaction Conditions: The acid is typically added slowly to the solution of the precursor at a
reduced temperature (e.g., 0 °C) before being warmed to room temperature.[2] The reaction
proceeds via the formation of a reactive acylium ion, which then attacks the aromatic ring to

form the five-membered ring of the indanone.[7]

o Work-up and Purification: Following the reaction, a standard work-up procedure is performed
to isolate the crude product, which can then be purified by techniques such as
recrystallization or column chromatography.
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Workflow: Friedel-Crafts Synthesis of 4-Methyl-1-indanone
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Caption: Friedel-Crafts acylation workflow for 4-Methyl-1-indanone.
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Nazarov Cyclization

The Nazarov cyclization is another powerful method for synthesizing indanones. This reaction
involves the acid-catalyzed 4tt-electrocyclic ring closure of a divinyl ketone precursor.[7] A
green chemistry approach using the solvent 4-methyltetrahydropyran (4-MeTHP) and a Lewis
acid like boron trifluoride diethyl etherate has been developed for related indanones, offering a
more sustainable synthetic route.[8]

Role as a Synthetic Intermediate

4-Methyl-1-indanone is a versatile building block in organic synthesis, primarily due to its
reactive ketone functional group.[7] It serves as a precursor for constructing more complex
molecules, including polycyclic aromatic hydrocarbons and various derivatives with potential
biological activity.[1][7]

Key Reactions:

o Condensation Reactions: It undergoes base-catalyzed Claisen-Schmidt condensation with
aromatic aldehydes to yield 2-arylidene-1-indanones.[7]

» Nucleophilic Addition: The electrophilic carbonyl carbon reacts with various nucleophiles. For
example, it condenses with lithiated naphthamides to form complex lactones after hydrolysis.
[1][2] Grignard reagents can also add to the ketone to form tertiary alcohols.[7]

» Derivatization: It is used to synthesize compounds like methyl 4-methyl-1-fluoroindan-1-
carboxylate.[1]
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Logical Relationship: 4-Methyl-1-indanone as a Synthetic Hub

4-Methyl-1-indanone

/Zh/emical Traisformationx

Claisen-Schmidt Nucleophilic Derivatization
Condensation Addition
7 T \
L T N
4 - " -
/ Resulting Molecular Classes \

Complex Lactones &
Tertiary Alcohols

Arylidene Indanones Fluoroindan Carboxylates

Click to download full resolution via product page
Caption: Role of 4-Methyl-1-indanone as a key synthetic intermediate.

Biological Activity and Drug Development Potential

The indanone scaffold is considered a privileged structure in medicinal chemistry, appearing in
numerous compounds with a wide array of biological activities.[7][9] While specific signaling
pathways for 4-Methyl-1-indanone are not extensively documented, its derivatives and related
indanone structures have shown significant therapeutic potential.

Indanone derivatives have been reported to exhibit a broad spectrum of biological activities,
including:

e Anti-inflammatory[10]
e Anticancer[10][11]

e Antiviral[10]
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¢ Antimicrobial[10]
* Analgesic[10]

Notably, the FDA-approved drug Donepezil, used for the treatment of Alzheimer's disease,
features an indanone core, highlighting the therapeutic importance of this chemical class.[9][11]
Research indicates that functionalized indanones are valuable for developing novel therapeutic
agents, with studies showing promising anti-inflammatory and anticancer activity in various
derivatives.[7][11]

Signaling Pathway: Indanone Core in Drug Discovery
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Caption: The role of the indanone core in developing bioactive compounds.

Safety and Handling

4-Methyl-1-indanone is classified as a combustible solid.[1] Standard laboratory personal
protective equipment (PPE), including eyeshields and gloves, is recommended when handling
this compound.[1] It should be stored in a well-ventilated place, and handling procedures
should aim to avoid dust formation, ingestion, and inhalation.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Core Properties of 4-Methyl-1-indanone]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1352297#4-
methyl-1-indanone-basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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